Cas no 31330-23-1 (7-Azabicyclo[4.2.0]oct-3-ene)

7-Azabicyclo[4.2.0]oct-3-ene structure
7-Azabicyclo[4.2.0]oct-3-ene structure
Product Name:7-Azabicyclo[4.2.0]oct-3-ene
CAS No:31330-23-1
MF:C7H11N
MW:109.168941736221
CID:2664529
PubChem ID:53438709
Update Time:2024-02-29

7-Azabicyclo[4.2.0]oct-3-ene Chemical and Physical Properties

Names and Identifiers

    • 7-azabicyclo[4.2.0]oct-3-ene
    • 7-Azabicyclo[4.2.0]oct-3-ene
    • Inchi: 1S/C7H11N/c1-2-4-7-6(3-1)5-8-7/h1-2,6-8H,3-5H2
    • InChI Key: OJPKZBPCCLLSBH-UHFFFAOYSA-N
    • SMILES: N1CC2CC=CCC12

Computed Properties

  • Exact Mass: 109.089149355g/mol
  • Monoisotopic Mass: 109.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 1
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